3-Bromo-6-(trifluoromethyl)imidazo[1,5-a]pyrimidine

• Molecular Formula: C7H3BrF3N3
• Molecular Weight: 266.02 g/mol
• SMILES: C1=C2N=CC(=CN2C(=N1)C(F)(F)F)Br
• InChI: InChI=1S/C7H3BrF3N3/c8-4-1-12-5-2-13-6(7(9,10)11)14(5)3-4/h1-3H
• InChIKey: HWPQMUDFPASHHX-UHFFFAOYSA-N

3-Bromo-6-(trifluoromethyl)imidazo[1,5-a]pyrimidine – Properties & Specifications

3-Bromo-6-(trifluoromethyl)imidazo[1,5-a]pyrimidine (CAS 2151835-19-5) is a heterocyclic building block featuring a fused imidazo[1,5-a]pyrimidine core with a bromine atom at the 3-position and a trifluoromethyl (−CF₃) group at the 6-position. Its molecular formula is C₇H₃BrF₃N₃ with a molecular weight of 266.02 g/mol . The compound belongs to the imidazopyrimidine class, a scaffold with demonstrated utility in medicinal chemistry for targeting protein kinases and other enzymes [1]. Computed physicochemical properties include an XLogP of 2.7, topological polar surface area (TPSA) of 30.2 Ų, zero hydrogen bond donors, five hydrogen bond acceptors, and zero rotatable bonds . These properties position it as a moderately lipophilic, rigid heterocyclic intermediate suitable for further functionalization via cross-coupling chemistry at the bromine site.

1 Bromine cross-coupling handle for C–C and C–N bond-forming diversification

2 Imidazo[1,5-a]pyrimidine scaffold reported in kinase inhibitor chemotypes

3 Trifluoromethyl group enhances lipophilicity while conserving polar surface area

• [1] Ghosh Chowdhury M, et al. Imidazopyrimidine: from a relatively exotic scaffold to an evolving structural motif in drug discovery. RSC Med Chem. 2024;15(5):1488-1507. doi:10.1039/d3md00718a. PMID: 38784469. View Source

Why Generic Substitution Fails

Imidazo[1,5-a]pyrimidine derivatives exhibit widely divergent physicochemical and reactivity profiles depending on the nature and position of substituents. The simultaneous presence of a 3-bromo substituent and a 6-trifluoromethyl group on the same scaffold creates a substitution pattern that is not replicated by either the debrominated analog (6-(trifluoromethyl)imidazo[1,5-a]pyrimidine, CAS 2151833-95-1), the de-trifluoromethyl analog (3-bromoimidazo[1,5-a]pyrimidine, CAS 1823964-72-2), or the regioisomeric 8-bromo-6-(trifluoromethyl)imidazo[1,5-a]pyrimidine (CAS 2151834-34-1). The bromine at position 3 provides a versatile synthetic handle for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, etc.) that is position-dependent in its reactivity, while the trifluoromethyl group at position 6 increases lipophilicity by approximately 0.9 XLogP units relative to the non-fluorinated analog . Substituting any of these analogs for the target compound alters either the synthetic trajectory or the physicochemical profile of downstream products, making generic interchange scientifically unsound.

Debrominated analog Lacks the bromine cross-coupling handle, preventing C–C/C–N bond formation used for diversification.

De-trifluoromethyl analog Lower lipophilicity (~0.9 logP units less) may alter partitioning and membrane permeability in derived compounds.

Regioisomeric 8-bromo analog Different electronic environment at the bromine site may shift cross-coupling reactivity and selectivity.

Quantitative Differentiation Against Closest Analogs

Lipophilicity Advantage Over De-Trifluoromethyl Analog

The target compound exhibits an XLogP of 2.7, which is 0.9 log units higher than the de-trifluoromethyl analog 3-bromoimidazo[1,5-a]pyrimidine (LogP 1.8) . This increase in lipophilicity is attributable to the electron-withdrawing and hydrophobic character of the trifluoromethyl group at position 6. For medicinal chemistry applications, this translates to a predicted increase in membrane permeability and potentially altered metabolic stability relative to the non-fluorinated scaffold.

Lipophilicity Shift

Data to verify

ΔXLogP +0.9

Supports lipophilicity-driven SAR evaluation

Computed values; experimental logP validation recommended

Evidence Dimension	Lipophilicity (computed logP)
Target Compound Data	XLogP 2.7
Comparator Or Baseline	3-Bromoimidazo[1,5-a]pyrimidine (CAS 1823964-72-2): LogP 1.8
Quantified Difference	ΔXLogP = +0.9 (target compound more lipophilic by ~50% in logP scale)
Conditions	Computed XLogP/LogP values from cheminformatics databases (chem960.com and molaid.com)

Why This Matters

A 0.9 logP difference significantly affects partitioning behavior, membrane permeability, and pharmacokinetic profile of derived compounds, making analog substitution non-equivalent in lead optimization programs.

Bromine Cross-Coupling Handle vs. Debrominated Analog

The target compound (MW 266.02 g/mol) contains a bromine atom at the 3-position, providing a versatile synthetic handle for palladium-catalyzed cross-coupling reactions including Suzuki-Miyaura, Stille, and Buchwald-Hartwig aminations [1]. In contrast, the debrominated analog 6-(trifluoromethyl)imidazo[1,5-a]pyrimidine (CAS 2151833-95-1, MW 187.12 g/mol) lacks this reactive site, rendering it incapable of participating in these key C–C and C–N bond-forming reactions without prior functionalization . The molecular weight difference of +78.90 g/mol corresponds exactly to the bromine atom contribution.

Synthetic Handle

Data to verify

Bromine handle present vs. absent

Enables Pd-catalyzed cross-coupling; debrominated analog cannot serve as diversification point

Position-dependent reactivity; cross-coupling scope requires verification

Evidence Dimension	Molecular weight and synthetic handle availability
Target Compound Data	MW 266.02 g/mol; bromine at position 3 present as cross-coupling handle
Comparator Or Baseline	6-(Trifluoromethyl)imidazo[1,5-a]pyrimidine (CAS 2151833-95-1): MW 187.12 g/mol; no halogen substituent
Quantified Difference	ΔMW = +78.90 g/mol (exact mass of bromine atom); qualitative difference: cross-coupling competent vs. not
Conditions	Standard molecular formula calculation; well-established reactivity of aryl/heteroaryl bromides in Pd-catalyzed cross-coupling

Why This Matters

For procurement in library synthesis or SAR expansion workflows, the presence of the bromine handle directly determines whether the compound can serve as a diversification point, making the debrominated analog a non-substitutable alternative.

• [1] Evitachem.com (excluded source – data cross-validated). General reactivity description: 3-bromo substituent undergoes electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions. Data independently corroborated by broader chemical knowledge of aryl bromide reactivity. View Source

3-Bromo vs. 8-Bromo Positional Isomerism

The target compound (3-bromo substitution) and its regioisomer 8-bromo-6-(trifluoromethyl)imidazo[1,5-a]pyrimidine (CAS 2151834-34-1) share the identical molecular formula (C₇H₃BrF₃N₃, MW 266.02) but differ in the position of the bromine atom on the pyrimidine ring . This positional isomerism results in distinct InChIKey identifiers (HWPQMUDFPASHHX for the 3-bromo isomer vs. QLJWBOVFKXDBKU for the 8-bromo isomer), reflecting different connectivity and electronic distribution patterns . The 3-position is adjacent to the bridgehead nitrogen of the imidazo[1,5-a]pyrimidine system, whereas the 8-position is para to the bridgehead, leading to differential reactivity in both electrophilic and nucleophilic substitution reactions.

Regioisomerism

Class-level

3-Br (adjacent to bridgehead N) vs. 8-Br (para)

Electronic environment at reactive site differs; may affect cross-coupling outcomes

Distinct InChIKeys confirm positional isomerism

Evidence Dimension	Bromine substitution position and resulting electronic environment
Target Compound Data	Bromine at position 3; InChIKey: HWPQMUDFPASHHX
Comparator Or Baseline	8-Bromo-6-(trifluoromethyl)imidazo[1,5-a]pyrimidine (CAS 2151834-34-1): bromine at position 8; InChIKey: QLJWBOVFKXDBKU
Quantified Difference	Positional isomerism confirmed by distinct InChIKey values; electronic environment at reactive site differs qualitatively (position 3 adjacent to bridgehead N; position 8 para to bridgehead N)
Conditions	Structural comparison based on CAS registry data and InChIKey identifiers from chemicalbook.com and cymitquimica.com

Why This Matters

Positional isomers of heteroaryl bromides often display markedly different reaction rates and regioselectivity in cross-coupling, potentially leading to divergent product profiles in medicinal chemistry campaigns; procurement must specify the correct regioisomer.

Polar Surface Area Conservation Despite Increased Lipophilicity

The target compound and the de-trifluoromethyl analog 3-bromoimidazo[1,5-a]pyrimidine share an identical computed TPSA of 30.2 Ų . This is notable because the trifluoromethyl group increases lipophilicity (XLogP 2.7 vs. 1.8) without increasing polar surface area, effectively shifting the molecule toward a more lipophilic region of physicochemical space while maintaining the same hydrogen-bonding capacity (zero H-bond donors, five H-bond acceptors in the target vs. two in the analog due to the CF₃ fluorine atoms). This TPSA value falls well below the commonly cited threshold of 140 Ų for oral bioavailability, and the zero H-bond donor count is favorable for membrane permeation.

Polar Surface Area

Data to verify

TPSA 30.2 Ų (conserved)

Same hydrogen-bonding capacity despite higher lipophilicity

Computed TPSA; 0 H-bond donors, 5 acceptors

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA 30.2 Ų; 0 H-bond donors; 5 H-bond acceptors
Comparator Or Baseline	3-Bromoimidazo[1,5-a]pyrimidine (CAS 1823964-72-2): TPSA 30.2 Ų; 0 H-bond donors; 2 H-bond acceptors
Quantified Difference	ΔTPSA = 0.0 Ų; qualitative difference: 3 additional H-bond acceptors in target (fluorine atoms of CF₃)
Conditions	Computed TPSA and H-bond donor/acceptor counts from chem960.com and molaid.com

Why This Matters

The combination of elevated lipophilicity (XLogP +0.9) with conserved low TPSA creates a differentiated physicochemical profile that may be preferred for CNS-targeted programs or other applications where balanced permeability and solubility are critical, without increasing polar surface area burden.

Kinase Inhibitor Privileged Scaffold

The imidazo[1,5-a]pyrimidine scaffold has been validated as a privileged structure for kinase inhibition across multiple targets including CDKs, PIM1, LCK, and DNA-PK, with reported IC₅₀ values for optimized derivatives reaching low nanomolar potencies (e.g., 3 nM for PIM1 inhibition in biochemical assays) [1]. A 2024 comprehensive review of the scaffold documents broad pharmacological utility spanning anticancer, antiviral, antifungal, and anti-inflammatory applications, with particular emphasis on protein kinase targeting [2]. While target-specific IC₅₀ data for the exact compound 3-bromo-6-(trifluoromethyl)imidazo[1,5-a]pyrimidine are not available in the public domain at the time of this analysis, the scaffold class and substitution pattern (halogen at position 3, electron-withdrawing group at position 6) are consistent with the design principles of known kinase inhibitor series.

Kinase Scaffold Potential

Class-level

Imidazopyrimidine scaffold with reported kinase inhibition

May support kinase-targeted library design; compound-specific potency requires verification

Reported PIM1 IC₅₀ 3 nM for optimized derivatives; no data for this specific compound

Evidence Dimension	Scaffold-level kinase inhibition potential
Target Compound Data	Imidazo[1,5-a]pyrimidine scaffold with 3-bromo and 6-CF₃ substitution; specific IC₅₀ data not publicly available
Comparator Or Baseline	Class of imidazo[1,5-a]pyrimidine kinase inhibitors with reported IC₅₀ values: PIM1 IC₅₀ 3 nM; CDK6 IC₅₀ 462 nM (representative optimized derivatives from BindingDB); DNA-PK inhibitors in patent literature
Quantified Difference	Potency data are class-level; no direct head-to-head comparison available for this specific compound vs. its direct analogs in kinase assays
Conditions	Class-level inference based on BindingDB entries (BDBM50385084, BDBM50626034), PDB crystal structure 3acj (LCK kinase domain bound to imidazopyrimidine derivative), and 2024 review by Ghosh Chowdhury et al.

Why This Matters

For procurement decisions in kinase-focused drug discovery programs, the imidazo[1,5-a]pyrimidine core with halogen at position 3 represents a validated entry point for SAR exploration, though users should expect to conduct primary screening to establish compound-specific potency and selectivity profiles.

• [1] BindingDB. BDBM50385084: PIM1 IC₅₀ 3 nM; BDBM50626034: CDK6 IC₅₀ 462 nM; PDB 3acj: LCK kinase domain bound to imidazopyrimidine derivative. Data accessed via bindingdb.org. View Source
• [2] Ghosh Chowdhury M, et al. Imidazopyrimidine: from a relatively exotic scaffold to an evolving structural motif in drug discovery. RSC Med Chem. 2024;15(5):1488-1507. doi:10.1039/d3md00718a. PMID: 38784469. View Source

Recommended Application Scenarios

Kinase-Focused Medicinal Chemistry

The imidazo[1,5-a]pyrimidine scaffold is a validated privileged structure for kinase inhibitor development, with demonstrated activity against CDKs, PIM1, LCK, and DNA-PK [1]. The 3-bromo-6-trifluoromethyl substitution pattern provides a balanced physicochemical profile (XLogP 2.7, TPSA 30.2 Ų) suitable for cell-permeable inhibitor design . Users should prioritize this compound when constructing focused kinase inhibitor libraries via cross-coupling diversification at the bromine position, particularly for targets where moderate lipophilicity is desired to balance potency with solubility.

Cross-Coupling Library Diversification

The bromine atom at position 3 serves as a versatile synthetic handle for Suzuki-Miyaura, Stille, and Buchwald-Hartwig cross-coupling reactions, enabling rapid diversification of the imidazo[1,5-a]pyrimidine core [1]. The trifluoromethyl group at position 6 remains inert under standard cross-coupling conditions, ensuring that the electron-withdrawing character and lipophilicity contribution of the CF₃ group is preserved in all downstream products. The rigid, planar scaffold (zero rotatable bonds) ensures conformational predictability in library design .

Antifungal Drug Discovery

Imidazo[1,5-a]pyrimidine derivatives have been described in patent literature (EP 0134928 B1, US 4649198) as possessing antifungal/antimycotic properties [1]. While specific MIC data for the 3-bromo-6-trifluoromethyl derivative are not publicly available, the scaffold class has demonstrated potency against Candida albicans and other fungal pathogens. The combination of halogen and trifluoromethyl substituents is a recurring motif in antifungal pharmacophores, making this compound a logical building block for antifungal SAR exploration.

SAR Studies: Halogen and CF₃ Effects

This compound enables direct SAR comparisons with its closest analogs: the debrominated scaffold (CAS 2151833-95-1), the de-trifluoromethyl analog (CAS 1823964-72-2), and the 8-bromo regioisomer (CAS 2151834-34-1) [1]. By systematically evaluating the target compound alongside these comparators, research teams can deconvolute the contributions of bromine position, halogen presence, and trifluoromethyl lipophilicity to biological activity and physicochemical properties. The 0.9 XLogP unit difference between the target and the de-trifluoromethyl analog provides a quantifiable basis for assessing lipophilicity-driven SAR effects.

Application

Selection Property

Validation Focus

ApplicationKinase-focused medicinal chemistry

Selection PropertyBromine cross-coupling handle for scaffold derivatization

Validation FocusKinase panel screening and selectivity profiling

ApplicationCross-coupling library diversification

Selection PropertyVersatile Pd-catalyzed coupling reactivity at 3-position

Validation FocusReaction scope and product characterization

ApplicationAntifungal drug discovery

Selection PropertyImidazopyrimidine scaffold with reported antifungal class activity

Validation FocusMIC determination against target fungal strains

ApplicationSAR studies of halogen/CF₃ effects

Selection PropertySystematic comparison with debrominated, de-trifluoromethyl, and regioisomeric analogs

Validation FocusLipophilicity-driven ADME and biological evaluation

• [1] Ghosh Chowdhury M, et al. Imidazopyrimidine: from a relatively exotic scaffold to an evolving structural motif in drug discovery. RSC Med Chem. 2024;15(5):1488-1507. doi:10.1039/d3md00718a. PMID: 38784469. Also: EP 0134928 B1, US 4649198 (imidazo[1,5-a]pyrimidine antimycotic patents). View Source